Sonoflora 1

• IUPAC Name: dioxidanium;trisodium;5-(2-carboxylatoethyl)-7-[2-[[2-(carboxylatomethylamino)-2-oxoethyl]amino]-2-oxoethyl]-19-ethenyl-14-ethyl-4,10,15,20-tetramethyl-21,23,24,25-tetraza-22λ2-stannahexacyclo[9.9.3.13,6.113,16.08,23.018,21]pentacosa-1,3(25),6,8,10,12,14,16(24),17,19-decaene-9-carboxylate
• InChI: InChI=1S/C38H42N6O8.3Na.2H2O.Sn/c1-7-21-17(3)25-12-27-19(5)23(9-10-33(47)48)36(43-27)24(11-31(45)39-15-32(46)40-16-34(49)50)37-35(38(51)52)20(6)28(44-37)14-30-22(8-2)18(4)26(42-30)13-29(21)41-25;;;;;;/h7,12-14,19,23H,1,8-11,15-16H2,2-6H3,(H7,39,40,41,42,43,44,45,46,47,48,49,50,51,52);;;;2*1H2;/q;3*+1;;;+2/p-3
• InChI Key: FDQSFHTZECTULA-UHFFFAOYSA-K
• Canonical SMILES: CCC1=C(C2=NC1=CC3=C(C(=C4N3[Sn]N5C(=CC6=NC(=C4CC(=O)NCC(=O)NCC(=O)[O-])C(C6C)CCC(=O)[O-])C(=C(C5=C2)C=C)C)C(=O)[O-])C)C.[OH3+].[OH3+].[Na+].[Na+].[Na+]
• Molecular Formula: C38H43N6Na3O10Sn+2
• Molecular Weight: 931.5 g/mol

Description

Sonoflora 1 is a compound known for its significant potential in sonodynamic and photodynamic therapy. Chemically, it is an analog of chlorophyll, featuring a porphyrin-based macrocycle backbone with a metal ion at the center of the porphyrin ring . This compound has shown high sonodynamic and photodynamic activity, making it a promising candidate for cancer treatment, particularly for advanced refractory breast cancers .

Scientific Research Applications

Sonoflora 1 has a wide range of scientific research applications, including:

Chemistry: Used as a photosensitizer in studies involving photodynamic reactions and the generation of reactive oxygen species.

Biology: Investigated for its effects on cellular processes, including apoptosis and oxidative stress.

Medicine: Applied in sonodynamic and photodynamic therapy for cancer treatment, particularly for tumors that are resistant to conventional therapies.

Industry: Potential applications in the development of new therapeutic agents and diagnostic tools.

Mechanism of Action

Sonoflora 1 is used in sonodynamic therapy (SDT), a treatment modality for cancer. In SDT, sonosensitizers like this compound are activated by ultrasound in the presence of molecular oxygen, generating cytotoxic reactive oxygen species (ROS). These ROS are believed to cause oxidative damage to cells and induce cell death.

Safety and Hazards

While the specific safety and hazards associated with Sonoflora 1 are not detailed in the available literature, one of the requirements for a drug suitable for clinical use in sonodynamic therapy is that it should have no significant toxicity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Sonoflora 1 involves the preparation of a porphyrin-based macrocycle, followed by the incorporation of a metal ion into the center of the porphyrin ring. The specific synthetic routes and reaction conditions are proprietary and not publicly disclosed in detail. general methods for synthesizing porphyrin-based compounds typically involve the condensation of pyrrole with aldehydes under acidic conditions, followed by metalation using metal salts .

Industrial Production Methods

Industrial production of this compound likely follows similar synthetic routes as laboratory-scale synthesis but on a larger scale. The process would involve stringent quality control measures to ensure the purity and consistency of the final product. The compound is typically stored as a powder at -20°C for long-term stability .

Chemical Reactions Analysis

Types of Reactions

Sonoflora 1 undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form reactive oxygen species (ROS), which are crucial for its therapeutic effects in sonodynamic and photodynamic therapy.

Reduction: Reduction reactions can modify the electronic structure of the porphyrin ring, potentially altering its photodynamic properties.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and singlet oxygen, often generated in situ during photodynamic therapy.

Reduction: Reducing agents such as sodium borohydride can be used to reduce the porphyrin ring.

Substitution: Substitution reactions may involve reagents like halogens or alkylating agents under controlled conditions.

Major Products Formed

The major products formed from these reactions include various oxidized and reduced forms of this compound, as well as substituted derivatives with different functional groups .

Comparison with Similar Compounds

Sonoflora 1 is unique compared to other similar compounds due to its high sonodynamic and photodynamic activity. Similar compounds include:

Chlorin e6: Another porphyrin-based photosensitizer used in photodynamic therapy.

Photolon: A chlorophyll derivative with applications in photodynamic therapy.

Sonnelux-1: A compound with similar sonodynamic and photodynamic properties.

This compound stands out due to its enhanced stability and higher efficacy in generating reactive oxygen species, making it a more potent therapeutic agent .